Cas no 761438-38-4 (ALK inhibitor 2)

• Product Name: ALK inhibitor 2
• CAS No: 761438-38-4
• MF: C₂₃H₂₈ClN₇O₃S
• MW: 518.0315
• MDL: MFCD23380589
• CID: 2601521
• Update Time: 2025-08-03

ALK inhibitor 2 Chemical and Physical Properties

Names and Identifiers

• ALK inhibitor 2
• 2-[[5-chloro-2-[2-methoxy-4-(4-methylpiperazin-1-yl)anilino]pyrimidin-4-yl]amino]-N-methylbenzenesulfonamide
• Benzenesulfonamide, 2-[[5-chloro-2-[[2-methoxy-4-(4-methyl-1-piperazinyl)phenyl]amino]-4-pyrimidinyl]amino]-N-methyl-
• 2-((5-chloro-2-((2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4-yl)amino)-N-methylbenzenesulfonamide
• Alk inhibitor2
• C23H28ClN7O3S
• BCP10286
• 3434AH
• A14988
• 2-({5-Chloro-2-[2-methoxy-4-(4-methylpiperazin-1-yl)anil

• MDL： MFCD23380589
• Inchi： 1S/C23H28ClN7O3S/c1-25-35(32,33)21-7-5-4-6-19(21)27-22-17(24)15-26-23(29-22)28-18-9-8-16(14-20(18)34-3)31-12-10-30(2)11-13-31/h4-9,14-15,25H,10-13H2,1-3H3,(H2,26,27,28,29)
• InChI Key： NURCYJBMLKNYHB-UHFFFAOYSA-N
• SMILES： ClC1=C([H])N=C(N=C1N([H])C1=C([H])C([H])=C([H])C([H])=C1S(N([H])C([H])([H])[H])(=O)=O)N([H])C1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 517.1662866 g/mol
• Monoisotopic Mass: 517.1662866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 518.0
• XLogP3: 4
• Topological Polar Surface Area: 120

ALK inhibitor 2 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on ALK inhibitor 2

ALK Inhibitor 2 (CAS No. 761438-38-4): A Comprehensive Overview

The compound with CAS No. 761438-38-4, commonly referred to as ALK Inhibitor 2, has emerged as a significant player in the field of oncology research. This compound is a highly specific inhibitor of the Anaplastic Lymphoma Kinase (ALK) receptor tyrosine kinase, which has been implicated in various cancers, particularly non-small cell lung cancer (NSCLC). The development of ALK Inhibitor 2 represents a critical advancement in targeted therapy, offering a novel approach to combating ALK-positive malignancies.

ALK Inhibitor 2 operates by selectively binding to the ALK receptor, thereby inhibiting its kinase activity and preventing downstream signaling pathways that promote tumor growth and metastasis. Recent studies have demonstrated its efficacy in preclinical models, showcasing its potential as a next-generation therapeutic agent. The compound's unique mechanism of action distinguishes it from earlier ALK inhibitors, such as crizotinib and alectinib, by its ability to overcome resistance mechanisms that often arise during prolonged treatment.

One of the most promising aspects of ALK Inhibitor 2 is its ability to target ALK variants that are resistant to first- and second-generation inhibitors. This includes variants such as G1202R and L1196M, which are commonly associated with treatment failure in NSCLC patients. By addressing these resistant mutations, ALK Inhibitor 2 offers hope for patients who have exhausted other treatment options. Clinical trials currently underway aim to evaluate its safety and efficacy in advanced-stage cancers, with preliminary results indicating favorable pharmacokinetic profiles and minimal off-target effects.

The development of ALK Inhibitor 2 is also notable for its contribution to precision medicine. By leveraging advancements in genomics and molecular biology, researchers have been able to identify specific patient populations that are most likely to benefit from this therapy. This personalized approach not only enhances treatment outcomes but also minimizes unnecessary exposure to adverse effects in individuals who are unlikely to respond.

From a structural perspective, ALK Inhibitor 2 exhibits a unique chemical composition that enhances its binding affinity to the ALK receptor. This structure-function relationship has been extensively studied through computational modeling and experimental assays, providing valuable insights into the design of future ALK inhibitors. The compound's stability and bioavailability further underscore its potential as a viable therapeutic option for oncologists worldwide.

Looking ahead, the continued exploration of ALK Inhibitor 2 is expected to yield additional breakthroughs in cancer treatment. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound through clinical development and into widespread clinical use. As research progresses, the role of ALK Inhibitor 2 in shaping the future of oncology is likely to expand significantly.